Cas no 32701-75-0 (2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 32701-75-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD05677521
• CID: 317255
• PubChem ID: 2146178
• Update Time: 2025-06-12

2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid
• (3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
• (3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid
• 1H-Pyrazole-4-aceticacid, 3,5-dimethyl-
• (3,5-dimethyl-1H-pyrazol-4-yl)acetic acid(SALTDATA: FREE)
• 2-(3,5-dimethylpyrazol-4-yl)acetic acid
• AC1M2KXC
• AC1Q2Q4F
• CTK1C5561
• SureCN2830618
• FT-0745781
• A924296
• AKOS000264090
• 2-(3,5-dimethyl-1H-pyrazol-4-yl)aceticacid
• F1727-0266
• SCHEMBL2830618
• BS-13380
• EN300-12224
• J-501108
• (3,5-Dimethyl-1H-pyrazol-4-yl)-acetic acid, AldrichCPR
• DTXSID60366710
• Z57683752
• 32701-75-0
• CS-0055088
• MFCD05677521
• BB 0241894
• SDCCGMLS-0065644.P001
• HMS1697E13
• G19854
• DA-06874
• STK501287
• ALBB-004461

• MDL： MFCD05677521
• Inchi： 1S/C7H10N2O2/c1-4-6(3-7(10)11)5(2)9-8-4/h3H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key： HHILOQLQBYEUTP-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NNC=1C)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 153.066403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 0.5

Experimental Properties

• Boiling Point: 382.9℃at760mmHg
• Flash Point: 185.4°C
• PSA: 65.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid

2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic Acid: An Overview of CAS No. 32701-75-0

2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 32701-75-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPA, is characterized by its unique structural features, which include a pyrazole ring and a carboxylic acid group. These features contribute to its diverse biological activities and potential applications in drug development.

The chemical structure of 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid is composed of a 3,5-dimethylpyrazole moiety attached to an acetic acid group. The pyrazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms, while the acetic acid group imparts acidic properties to the molecule. This combination of structural elements makes DMPA an attractive candidate for various biological studies and therapeutic applications.

In recent years, significant advancements have been made in understanding the biological activities of 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new drugs targeting pain and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that DMPA effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

Beyond its anti-inflammatory effects, 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid has also been investigated for its potential as an antidiabetic agent. Preclinical studies have shown that DMPA can improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. This dual action—anti-inflammatory and antidiabetic—positions DMPA as a multifaceted therapeutic candidate with broad applications.

The pharmacokinetic properties of 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid have also been extensively studied. Research indicates that DMPA exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile for human use.

In the context of drug discovery and development, 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid has been used as a scaffold for the design and synthesis of novel derivatives with enhanced biological activities. For example, researchers have modified the pyrazole ring or the acetic acid group to create analogs with improved potency and selectivity. These efforts have led to the identification of several promising lead compounds that are currently being evaluated in preclinical studies.

The versatility of 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid extends beyond its direct therapeutic applications. The compound has also been utilized as a building block in organic synthesis, enabling the creation of complex molecules with diverse functionalities. Its use in combinatorial chemistry and high-throughput screening has facilitated the rapid identification of new bioactive compounds with potential pharmaceutical value.

In conclusion, 2-(3,5-Dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 32701-75-0) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, DMPA is poised to play a crucial role in advancing drug discovery and improving patient outcomes.